Cas no 1261779-40-1 (2-Chloro-6-(trifluoromethoxy)benzonitrile)

• Product Name: 2-Chloro-6-(trifluoromethoxy)benzonitrile
• CAS No: 1261779-40-1
• MF: C₈H₃ClF₃NO
• MW: 221.563731431961
• MDL: MFCD18393805
• CID: 4553068
• PubChem ID: 86277621
• Update Time: 2025-05-25

2-Chloro-6-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(trifluoromethoxy)benzonitrile
• AKOS026670897
• AS-36821
• CS-0157257
• 1261779-40-1
• MFCD18393805

• MDL： MFCD18393805
• Inchi： 1S/C8H3ClF3NO/c9-6-2-1-3-7(5(6)4-13)14-8(10,11)12/h1-3H
• InChI Key： NTRGETPKMRGTRQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C#N)OC(F)(F)F

Computed Properties

• Exact Mass: 220.9855259g/mol
• Monoisotopic Mass: 220.9855259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 33

Additional information on 2-Chloro-6-(trifluoromethoxy)benzonitrile

2-Chloro-6-(Trifluoromethoxy)Benzonitrile (CAS No. 1261779-40-1): A Comprehensive Overview

2-Chloro-6-(Trifluoromethoxy)Benzonitrile, identified by the CAS registry number 1261779-40-1, is a highly specialized organic compound with significant applications in various fields, particularly in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a benzonitrile moiety substituted with a chlorine atom at the 2-position and a trifluoromethoxy group at the 6-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it valuable for diverse applications.

The synthesis of 2-Chloro-6-(Trifluoromethoxy)Benzonitrile typically involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic aromatic substitution. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly production processes. For instance, researchers have explored the use of palladium catalysts to facilitate the coupling reactions, significantly improving yields and reducing reaction times.

The physical and chemical properties of this compound are well-documented. It exhibits a high melting point due to its strong intermolecular forces, particularly from the electron-withdrawing trifluoromethoxy group. The compound is also relatively stable under standard conditions, though it may undergo hydrolysis under specific acidic or basic conditions. Its solubility in organic solvents such as dichloromethane and acetonitrile makes it suitable for various laboratory and industrial applications.

In terms of applications, 2-Chloro-6-(Trifluoromethoxy)Benzonitrile has found significant use as an intermediate in the synthesis of bioactive compounds. Its ability to undergo further functionalization has made it a valuable building block in drug discovery programs targeting various therapeutic areas, including oncology and infectious diseases. Recent studies have highlighted its potential as a precursor for developing novel antiviral agents, particularly against emerging viral pathogens.

The compound's electronic properties also make it an attractive candidate for use in materials science. Researchers have investigated its application in the development of advanced materials such as conductive polymers and organic semiconductors. The electron-withdrawing groups present in the molecule enhance its conjugation capabilities, which are crucial for electronic applications.

From an environmental perspective, understanding the fate and transport of 2-Chloro-6-(Trifluoromethoxy)Benzonitrile in natural systems is essential for risk assessment purposes. Studies have shown that while the compound is relatively stable under ambient conditions, it can undergo biodegradation under specific microbial conditions. Ongoing research is focused on optimizing bioremediation strategies to minimize its environmental footprint.

In conclusion, 2-Chloro-6-(Trifluoromethoxy)Benzonitrile (CAS No. 1261779-40-1) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and material science, positions it as a key player in modern chemical innovation. As research continues to uncover new potentials for this compound, its role in driving scientific progress is expected to grow significantly.